Cas no 2001498-99-1 (Cyclopentene, 4-(bromomethyl)-4-[(trimethylsilyl)methyl]-)

• Product Name: Cyclopentene, 4-(bromomethyl)-4-[(trimethylsilyl)methyl]-
• CAS No: 2001498-99-1
• MF: C₁₀H₁₉BrSi
• MW: 247.247363328934
• CID: 5285179
• Update Time: 2025-06-08

Cyclopentene, 4-(bromomethyl)-4-[(trimethylsilyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• Cyclopentene, 4-(bromomethyl)-4-[(trimethylsilyl)methyl]-

• Inchi： 1S/C10H19BrSi/c1-12(2,3)9-10(8-11)6-4-5-7-10/h4-5H,6-9H2,1-3H3
• InChI Key： PDBHDOMMASPJJX-UHFFFAOYSA-N
• SMILES： C1CC(CBr)(C[Si](C)(C)C)CC=1

Additional information on Cyclopentene, 4-(bromomethyl)-4-[(trimethylsilyl)methyl]-

Recent Advances in the Application of Cyclopentene, 4-(bromomethyl)-4-[(trimethylsilyl)methyl]- (CAS: 2001498-99-1) in Chemical Biology and Pharmaceutical Research

Cyclopentene, 4-(bromomethyl)-4-[(trimethylsilyl)methyl]- (CAS: 2001498-99-1) is a highly specialized chemical compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in chemical biology and pharmaceutical research. This compound, characterized by its cyclopentene core functionalized with both bromomethyl and trimethylsilylmethyl groups, serves as a versatile intermediate in the synthesis of complex molecules, particularly in the development of novel therapeutic agents and bioactive probes.

Recent studies have highlighted the utility of this compound in the synthesis of structurally diverse small molecules, where its reactive bromomethyl group enables further functionalization through nucleophilic substitution reactions. The trimethylsilyl group, on the other hand, provides steric bulk and can act as a protecting group or a directing moiety in subsequent transformations. These features make Cyclopentene, 4-(bromomethyl)-4-[(trimethylsilyl)methyl]- a valuable building block in medicinal chemistry, particularly in the design of enzyme inhibitors and receptor modulators.

One of the most notable applications of this compound is in the development of covalent inhibitors targeting cysteine residues in proteins. The bromomethyl group can form a covalent bond with the thiol group of cysteine, leading to irreversible inhibition of target enzymes. This mechanism has been exploited in the design of inhibitors for proteases, kinases, and other enzymes implicated in various diseases, including cancer and inflammatory disorders. Recent research has demonstrated the efficacy of derivatives of this compound in preclinical models, showing promising results in terms of selectivity and potency.

In addition to its role in covalent inhibitor design, Cyclopentene, 4-(bromomethyl)-4-[(trimethylsilyl)methyl]- has also been employed in the synthesis of bioactive probes for chemical biology studies. These probes are used to investigate protein function, identify drug targets, and elucidate signaling pathways. For example, researchers have utilized this compound to develop activity-based probes (ABPs) that selectively label active enzymes in complex biological systems. Such tools are invaluable for understanding enzyme dynamics and validating potential drug targets.

The synthetic versatility of this compound has been further explored in the context of drug discovery. Recent publications have described its use in the construction of spirocyclic and bridged bicyclic scaffolds, which are prevalent in many natural products and pharmaceuticals. These scaffolds often exhibit enhanced binding affinity and metabolic stability, making them attractive candidates for drug development. The ability to introduce diverse functional groups onto the cyclopentene core has enabled the rapid generation of compound libraries for high-throughput screening.

Despite its promising applications, challenges remain in the large-scale synthesis and handling of Cyclopentene, 4-(bromomethyl)-4-[(trimethylsilyl)methyl]- due to its reactivity and sensitivity to moisture. Recent advancements in synthetic methodologies, however, have addressed some of these issues. For instance, improved protocols for the purification and storage of this compound have been reported, enhancing its accessibility for research purposes. Additionally, novel catalytic systems have been developed to facilitate its incorporation into more complex structures with higher efficiency and selectivity.

Looking ahead, the continued exploration of this compound and its derivatives is expected to yield further insights into its potential applications. Ongoing research is focused on optimizing its reactivity profile, expanding its utility in fragment-based drug discovery, and exploring its use in the development of targeted therapies. As the field of chemical biology continues to evolve, compounds like Cyclopentene, 4-(bromomethyl)-4-[(trimethylsilyl)methyl]- will undoubtedly play a pivotal role in bridging the gap between chemistry and biology, ultimately contributing to the discovery of new therapeutic agents.